Cas no 61568-55-6 (1,3-Dioxane, 2-(2,6-dichlorophenyl)-)

1,3-Dioxane, 2-(2,6-dichlorophenyl)- structure
61568-55-6 structure
Product Name:1,3-Dioxane, 2-(2,6-dichlorophenyl)-
CAS No:61568-55-6
MF:C10H10Cl2O2
MW:233.091201305389
CID:474487
PubChem ID:71394533
Update Time:2025-04-19

1,3-Dioxane, 2-(2,6-dichlorophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Dioxane, 2-(2,6-dichlorophenyl)-
    • 2-(2,6-dichlorophenyl)-1,3-dioxane
    • DTXSID30816217
    • 61568-55-6
    • Inchi: 1S/C10H10Cl2O2/c11-7-3-1-4-8(12)9(7)10-13-5-2-6-14-10/h1,3-4,10H,2,5-6H2
    • InChI Key: MXTPNSVXRNTJGF-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=C(C=1C1OCCCO1)Cl

Computed Properties

  • Exact Mass: 232.0059
  • Monoisotopic Mass: 232.0057849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 173
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • PSA: 18.46
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